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Compound of Interest

Compound Name: TG53

Cat. No.: B1682785 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for TG53 (CAS

946369-04-6), a tissue transglutaminase (TG2) and fibronectin (FN) protein-protein interaction

inhibitor used in laboratory research. Adherence to these procedures is crucial for maintaining

a safe laboratory environment and ensuring compliance with regulatory standards.

Summary of TG53 Properties
For safe handling and disposal, it is important to be aware of the properties of TG53. The

following table summarizes key quantitative data for this compound.

Property Value

CAS Number 946369-04-6

Molecular Formula C21H22ClN5O2

Molecular Weight 411.88 D

Physical Form Solid

Solubility Soluble in DMSO

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682785?utm_src=pdf-interest
https://www.benchchem.com/product/b1682785?utm_src=pdf-body
https://www.benchchem.com/product/b1682785?utm_src=pdf-body
https://www.benchchem.com/product/b1682785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Disposal Protocol
The primary and mandatory step for the disposal of TG53, and any contaminated materials, is

to engage a licensed professional waste disposal service.[1] This ensures that the waste is

handled, transported, and disposed of in accordance with all applicable federal, state, and local

regulations. Laboratory personnel should not attempt to dispose of TG53 through standard

laboratory drains or as regular solid waste.

Experimental Workflow for Disposal
The following diagram outlines the necessary steps for the proper disposal of TG53 waste in a

laboratory setting. This workflow ensures that all safety and regulatory aspects are considered.
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Waste Preparation

Disposal Procedure

Start: TG53 Waste Generated

Characterize Waste
(Solid, Liquid, Contaminated Labware)

Segregate TG53 Waste
from other chemical waste streams

Select Appropriate, Labeled,
and Sealed Waste Container

Label Container:
'TG53 Waste', Hazard Information,

and Accumulation Start Date

Contact Institutional
Environmental Health & Safety (EHS) Office

Arrange for Waste Pickup
with a Licensed Professional Disposal Service

Complete all Necessary
Waste Manifests and Documentation

End: Waste Transferred to
Licensed Disposal Service

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the proper disposal of TG53 waste.
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Detailed Step-by-Step Disposal Procedures
Waste Identification and Segregation:

Identify all waste streams containing TG53. This includes unused solid compound,

solutions containing TG53, and any labware (e.g., pipette tips, tubes, flasks) that has

come into direct contact with the compound.

Segregate TG53 waste from other laboratory waste to prevent accidental mixing and to

ensure proper disposal classification.

Waste Containment and Labeling:

Place solid TG53 waste and contaminated disposable labware into a designated, leak-

proof, and sealable solid waste container.

Collect liquid waste containing TG53 in a separate, compatible, and clearly labeled

hazardous waste container.

All waste containers must be clearly labeled with the name of the chemical ("TG53"), the

appropriate hazard warnings (if any are identified in the full Safety Data Sheet), and the

date of waste accumulation.

Contact Environmental Health and Safety (EHS):

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures. They will provide information on

approved waste containers, labeling requirements, and pickup schedules.

Arrange for Professional Disposal:

As per safety guidelines, the disposal of TG53 must be handled by a licensed professional

waste disposal service.[1] Your EHS department will typically coordinate this service.

Do not attempt to neutralize or dispose of TG53 through any other means.

Documentation:
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Maintain accurate records of the amount of TG53 waste generated and the date of

disposal. Complete any waste manifest forms required by the disposal service and your

institution.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the complete Safety Data Sheet (SDS) for TG53 and consultation with your

institution's Environmental Health and Safety department. It is important to note that TG53 is

intended for laboratory research use only and is not for human or veterinary use.[2][3] While it

is shipped as a non-hazardous chemical, proper disposal protocols for laboratory reagents

should always be followed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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